Cas no 53910-96-6 (Thymidine, a-(b-D-glucopyranosyloxy)- (9CI))

Thymidine, a-(b-D-glucopyranosyloxy)- (9CI) structure
53910-96-6 structure
Product Name:Thymidine, a-(b-D-glucopyranosyloxy)- (9CI)
CAS No:53910-96-6
MF:C16H24N2O11
MW:420.368565559387
CID:368570
PubChem ID:124162
Update Time:2025-04-19

Thymidine, a-(b-D-glucopyranosyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine, a-(b-D-glucopyranosyloxy)- (9CI)
    • 5-((glucopyranosyloxy)methyl)uracil
    • 53910-96-6
    • DTXSID90968701
    • Thymidine, alpha-(beta-D-glucopyranosyloxy)-
    • 1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]pyrimidine-2,4-dione
    • J base
    • Beta-D-glucosylhydroxymethyluracil
    • alpha-(beta-D-Glucopyranosyloxy)thymidine
    • beta-Ghmu
    • [1-(2-Deoxypentofuranosyl)-4-hydroxy-2-oxo-1,2-dihydropyrimidin-5-yl]methyl hexopyranoside
    • DNA base J
    • Inchi: 1S/C16H24N2O11/c19-3-8-7(21)1-10(28-8)18-2-6(14(25)17-16(18)26)5-27-15-13(24)12(23)11(22)9(4-20)29-15/h2,7-13,15,19-24H,1,3-5H2,(H,17,25,26)/t7-,8+,9+,10?,11+,12-,13+,15+/m0/s1
    • InChI Key: LHASLBSEALHFGO-ASZAQJJISA-N
    • SMILES: O1[C@H](CO)[C@H](CC1N1C(NC(C(CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 420.138
  • Monoisotopic Mass: 420.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4
  • Topological Polar Surface Area: 199A^2

Experimental Properties

  • Density: 1.71
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.673
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm